Cas no 124596-98-1 (Tridocosahexaenoylglycerol)

• Product Name: Tridocosahexaenoylglycerol
• CAS No: 124596-98-1
• MF: C₆₉H₉₈O₆
• MW: 1023.51284170151
• CID: 2846012
• PubChem ID: 9546569
• Update Time: 2025-06-29

Tridocosahexaenoylglycerol Chemical and Physical Properties

Names and Identifiers

• Glycerol Tridocosahexaenoyl
• all-cis-1,2,3-Docosahexaenoyl-rac-glycerol
• 4,7,10,13,16,19-Docosahexaenoic acid, 1,1',1''-(1,2,3-propanetriyl) ester, (4Z,4'Z,4''Z,7Z,7'Z,7''Z,10Z,10'Z,10''Z,13Z,13'Z,13''Z,16Z,16'Z,16''Z,19Z,19'Z,19''Z)-
• Tri- 4(Z),7(Z),10(Z)13(Z),16(Z),19(Z)-docosahexaenoin
• Eicosapentaenoic Acid Impurity 17
• (4Z,4'Z,4''Z,7Z,7'Z,7''Z,10Z,10'Z,10''Z,13Z,13'Z,13''Z,16Z,16'Z,16''Z,19Z,19'Z,19''Z)-propane-1,2,3-triyl tris(docosa-4,7,10,13,16,19-hexaenoate)
• tridocosahexaenoin C22:6
• DHA 85TG; DHA Oil; EPAX 0525TG; Meganol D; (all-Z)-4,7,10,13,16,19-Docosahexaenoic Acid 1,2,3-Propanetriyl Ester
• CHEBI:147311
• 1,2,3-tri-docosahexaenoyl-glycerol
• Tridocosahexaenoin
• 1,2,3-tricervonoylglycerol
• 124596-98-1
• CS-0645784
• 1,2,3-tri-(4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoyl)-glycerol
• Docosahexaenoic acid, 1,2,3-propanetriyl ester
• Docosahexaenoic acid,1,1',1''-(1,2,3-propanetriyl) ester
• TAG(22:6(4Z,7Z,10Z,13Z,16Z,19Z)/22:6(4Z,7Z,10Z,13Z,16Z,19Z)/22:6(4Z,7Z,10Z,13Z,16Z,19Z))
• UNII-679339435D
• SOFMPBOQLPVEQZ-LBUXZKOBSA-N
• 679339435D
• Glyceryl tridocosahexaenoate
• (4Z,4'Z,4''Z,7Z,7'Z,7''Z,10Z,10'Z,10''Z,13Z,13'Z,13''Z,16Z,16'Z,16''Z,19Z,19'Z,19''Z)-4,7,10,13,16,19-docosahexaenoic acid, 1,1',1''-(1,2,3-propanetriyl) ester
• starbld0028938
• HY-N11286
• All-cis-4,7,10,13,16,19-docosahexaenoic acid (22:6)esterified to glycerol
• 1,2,3-(4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoyl)-glycerol
• Q27264102
• propane-1,2,3-triyl (4Z,7Z,10Z,13Z,16Z,19Z,4'Z,7'Z,10'Z,13'Z,16'Z,19'Z,4''Z,7''Z,10''Z,13''Z,16''Z,19''Z)tris-docosa-4,7,10,13,16,19-hexaenoate
• TAG(22:6n3/22:6n3/22:6n3)
• CS-0138602
• HY-N7862
• 4,7,10,13,16,19-Docosahexaenoic acid, 1,2,3-propanetriyl ester, (4Z,4'Z,4''Z,7Z,7'Z,7''Z,10Z,10'Z,10''Z,13Z,13'Z,13''Z,16Z,16'Z,16''Z,19Z,19'Z,19''z)-
• 11094-59-0
• Tridocosahexaenoylglycerol
• DTXSID6042656
• 4,7,10,13,16,19-Docosahexaenoic acid, 1,2,3-propanetriyl ester, (all-z)-
• LMGL03012611
• TG(22:6(4Z,7Z,10Z,13Z,16Z,19Z)/22:6(4Z,7Z,10Z,13Z,16Z,19Z)/22:6(4Z,7Z,10Z,13Z,16Z,19Z))

• Inchi： 1S/C69H98O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58-61-67(70)73-64-66(75-69(72)63-60-57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)65-74-68(71)62-59-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h7-12,16-21,25-30,34-39,43-48,52-57,66H,4-6,13-15,22-24,31-33,40-42,49-51,58-65H2,1-3H3/b10-7-,11-8-,12-9-,19-16-,20-17-,21-18-,28-25-,29-26-,30-27-,37-34-,38-35-,39-36-,46-43-,47-44-,48-45-,55-52-,56-53-,57-54-
• InChI Key： SOFMPBOQLPVEQZ-LBUXZKOBSA-N
• SMILES： C(OC(=O)CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)C(OC(=O)CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)COC(=O)CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC

Computed Properties

• Exact Mass: 1022.73634084g/mol
• Monoisotopic Mass: 1022.73634084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 75
• Rotatable Bond Count: 50
• Complexity: 1850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 18
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.2
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 907.3±65.0 °C at 760 mmHg
• Flash Point: 326.9±34.3 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Tridocosahexaenoylglycerol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tridocosahexaenoylglycerol

Tridocosahexaenoylglycerol: A Comprehensive Overview

Tridocosahexaenoylglycerol, also known by its CAS number 124596-98-1, is a compound of significant interest in the fields of biochemistry and pharmacology. This glycerol derivative has garnered attention due to its unique structural properties and potential applications in various industries, including nutraceuticals, cosmetics, and pharmaceuticals. Recent advancements in analytical techniques have allowed for a deeper understanding of its molecular composition and functional attributes, making it a focal point for researchers worldwide.

The chemical structure of Tridocosahexaenoylglycerol is characterized by a glycerol backbone esterified with a tridocosahexaenoic acid moiety. This specific fatty acid is notable for its long chain and multiple double bonds, which contribute to its stability and bioactivity. Studies have shown that the spatial arrangement of these double bonds plays a crucial role in determining the compound's physicochemical properties, such as melting point, solubility, and oxidative stability.

Recent research has highlighted the potential of Tridocosahexaenoylglycerol in modulating cellular signaling pathways. For instance, experiments conducted in vitro have demonstrated its ability to influence lipid metabolism and reduce inflammation by interacting with key receptors and enzymes. These findings suggest that the compound may hold promise as a therapeutic agent for conditions such as cardiovascular diseases and neurodegenerative disorders.

In addition to its biological implications, Tridocosahexaenoylglycerol has found applications in the cosmetic industry due to its moisturizing and emulsifying properties. Its ability to form stable emulsions makes it an ideal ingredient in skincare products, particularly those aimed at improving skin hydration and elasticity.

The synthesis of Tridocosahexaenoylglycerol typically involves esterification reactions between glycerol and tridocosahexaenoic acid derivatives. Recent innovations in catalytic processes have enhanced the efficiency of these reactions, leading to higher yields and purities. Furthermore, advancements in chromatographic techniques have enabled precise characterization of the compound, ensuring quality control in industrial production.

From an environmental standpoint, the biodegradability of Tridocosahexaenoylglycerol has been assessed under various conditions, with results indicating that it undergoes rapid degradation under aerobic conditions. This attribute is particularly advantageous for its use in eco-friendly formulations.

In conclusion, Tridocosahexaenoylglycerol, CAS number 124596-98-1, represents a multifaceted compound with diverse applications across multiple sectors. Its unique chemical properties, coupled with emerging research findings, underscore its potential as a valuable component in both therapeutic and consumer products. As research continues to unravel its full spectrum of benefits, the compound is poised to play an increasingly significant role in advancing scientific and industrial frontiers.